Cas no 145224-96-0 (hexaaspartic acid)

hexaaspartic acid structure
hexaaspartic acid structure
Product Name:hexaaspartic acid
CAS No:145224-96-0
MF:C24H42N6O24
MW:798.61608
CID:101782
Update Time:2023-11-19

hexaaspartic acid Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-
    • 2-aminobutanedioic acid
    • hexaaspartic acid
    • PUBCHEM_53431306
    • CID 53431306
    • L-Aspartic acid, L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-L-α-aspartyl-
    • Inchi: 1S/6C4H7NO4/c6*5-2(4(8)9)1-3(6)7/h6*2H,1,5H2,(H,6,7)(H,8,9)
    • InChI Key: PVAHKWCVDPXQDH-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O.OC(C(CC(=O)O)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 18
  • Hydrogen Bond Acceptor Count: 30
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 18
  • Complexity: 133
  • Topological Polar Surface Area: 604

Experimental Properties

  • Density: 1.676±0.06 g/cm3(Predicted)
  • Boiling Point: 1383.8±65.0 °C(Predicted)
  • pka: 2.70±0.10(Predicted)

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